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Compound of Interest

Compound Name: 4-methoxy-N-(4-nitrophenyl)aniline

Cat. No.: B1608119

Essential Safety and Handling Guide for 4-methoxy-
N-(4-nitrophenyl)aniline

Disclaimer: A specific Safety Data Sheet (SDS) for 4-methoxy-N-(4-nitrophenyl)aniline (CAS
730-11-0) is not readily available in public databases. The following guidance is a synthesis of
information from the SDSs of structurally similar compounds, including various nitroanilines and
methoxyanilines. This information is intended to provide a baseline for safe handling and
should not replace the official SDS provided by your chemical supplier. You must obtain and
meticulously follow the specific SDS for this compound before any use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal plans for researchers, scientists, and
drug development professionals handling 4-methoxy-N-(4-nitrophenyl)aniline.

Summary of Potential Hazards

Based on analogous compounds, 4-methoxy-N-(4-nitrophenyl)aniline is anticipated to be a
hazardous substance. The primary concerns are acute toxicity if swallowed, inhaled, or in
contact with skin, and potential for serious eye damage. Prolonged or repeated exposure may

cause organ damage.
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Precautionary Statement Codes

Hazard Classification (Anticipated) .
(Anticipated)

Acute Toxicity, Oral (Category 3 or 4) P264, P270, P301+P310
Acute Toxicity, Dermal (Category 3) P280, P302+P352, P312
Acute Toxicity, Inhalation (Category 3) P261, P271, P304+P340
Serious Eye Damage/Eye Irritation P280, P305+P351+P338
Specific Target Organ Toxicity (Repeated

E)F:posure) i i e P260

Hazardous to the Aquatic Environment pP273

Operational Plan: Safe Handling and Storage

1.

Engineering Controls:

Always handle this compound within a certified chemical fume hood to minimize inhalation
exposure.

Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.[1]

Use a local exhaust system if dust or aerosols are likely to be generated.
. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to
OSHA's 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection:
o Wear a flame-retardant lab coat.

o Use chemically resistant gloves (e.g., nitrile, tested to EN 374) and ensure they are
inspected before use.
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o Wear appropriate protective clothing to prevent skin exposure.[1]

o Respiratory Protection:

o If handling outside of a fume hood or if dust is generated, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with a P3 particulate filter.[1]

3. Handling Procedures:

e Pre-Handling:

o Read and understand the supplier-provided SDS thoroughly.

o Prepare all necessary equipment and materials within the fume hood.

o Ensure the work area is clean and uncluttered.

e During Handling:

[¢]

Avoid the formation of dust and aerosols.[1]

[¢]

Do not eat, drink, or smoke in the laboratory.[1]

[e]

Wash hands thoroughly after handling, even if gloves were worn.[1]

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Keep the container tightly closed when not in use.
4. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[1]

» Keep the container tightly sealed.

e Store in a locked cabinet or an area accessible only to authorized personnel.

Emergency and First-Aid Plan
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Exposure Route First-Aid Protocol

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2][3]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[2][3]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2][4]

Spill Response Protocol:

o Evacuate all non-essential personnel from the area.

o Wear the full PPE as described above, including respiratory protection.
e Avoid generating dust.

o Carefully sweep up the spilled solid material using non-sparking tools and place it into a
suitable, labeled container for hazardous waste disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

e Do not allow the spilled material or cleaning runoff to enter drains or waterways.[5]
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Disposal Plan

All waste containing 4-methoxy-N-(4-nitrophenyl)aniline must be treated as hazardous
waste.

1. Waste Collection:

o Collect all waste material (including contaminated consumables like gloves and wipes) in a
dedicated, clearly labeled, and sealed hazardous waste container.

o Do not mix this waste with other chemical waste streams unless compatibility is confirmed.
2. Disposal Procedure:

o Dispose of the waste through a licensed hazardous waste disposal company.

« Follow all federal, state, and local environmental regulations for chemical waste disposal.[1]

It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber. This must be done by a
certified professional.

Safe Handling Workflow
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Caption: Workflow for safely handling 4-methoxy-N-(4-nitrophenyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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